2-{[5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide

• IUPAC Name: 2-[[5-(2-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C17H15FN4OS/c1-22-16(13-9-5-6-10-14(13)18)20-21-17(22)24-11-15(23)19-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,19,23)
• InChI Key: WWRPSNLFWDGXTH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)C3=CC=CC=C3F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

2-{[5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FMPAT and is a member of the triazole family of compounds. In

Mechanism of Action

The mechanism of action of FMPAT is not fully understood. However, it is believed that FMPAT acts by inhibiting the growth of bacteria and fungi. The exact mechanism by which FMPAT inhibits the growth of microorganisms is still under investigation.
Biochemical and Physiological Effects:
FMPAT has been shown to have no significant toxicity in animal studies. However, further studies are needed to determine the long-term effects of FMPAT on human health. FMPAT has also been shown to have no significant effect on the immune system.

Advantages and Limitations for Lab Experiments

FMPAT has several advantages for use in lab experiments. It is stable, easy to synthesize, and can form stable complexes with metal ions. However, FMPAT has some limitations, including its limited solubility in water and its potential toxicity to some microorganisms.

Future Directions

There are many future directions for research on FMPAT. One area of research is the development of new drugs based on FMPAT. Another area of research is the use of FMPAT as a ligand for metal ions in catalysis, sensing, and imaging. Additionally, further studies are needed to determine the long-term effects of FMPAT on human health.

Synthesis Methods

The synthesis of FMPAT involves the reaction of 2-fluorobenzyl bromide, 4-methyl-1,2,4-triazole-3-thiol, and N-phenylacetamide in the presence of a base. The reaction yields FMPAT as a white solid, which can be purified using standard techniques.

Scientific Research Applications

FMPAT has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of FMPAT is its use as a ligand for metal ions. FMPAT can form stable complexes with metal ions, which can be used in various applications such as catalysis, sensing, and imaging.
Another area of research where FMPAT has shown potential is in the field of medicinal chemistry. FMPAT has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new drugs.